![molecular formula C14H13ClN2O6 B1394955 [5-[(E)-2-(2-Chloro-3,4-dimethoxyphenyl)vinyl]-2-oxo-1,3,4-oxadiazol-3(2H)-yl]acetic acid CAS No. 1217250-13-9](/img/structure/B1394955.png)
[5-[(E)-2-(2-Chloro-3,4-dimethoxyphenyl)vinyl]-2-oxo-1,3,4-oxadiazol-3(2H)-yl]acetic acid
Overview
Description
“[5-[(E)-2-(2-Chloro-3,4-dimethoxyphenyl)vinyl]-2-oxo-1,3,4-oxadiazol-3(2H)-yl]acetic acid” is a chemical compound with the molecular formula C14H13ClN2O6 . It has a molar mass of 340.72 .
Physical And Chemical Properties Analysis
This compound has a predicted boiling point of 510.9±60.0 °C and a predicted density of 1.44±0.1 g/cm3 . Its acidity coefficient (pKa) is predicted to be 3.76±0.10 .Scientific Research Applications
Synthesis Techniques
1,3,4-Oxadiazoles are synthesized through various methods, adapting to the specific structural and pharmacological requirements. For instance, 1-(5-Aryl-[1,3,4]oxadiazol-2-ylmethyl)-3-(o-chlorophenyl)-1H-[1,8]-naphthyridin-2-ones were efficiently synthesized by microwave thermolysis, showcasing the versatility and adaptability of synthesis methods (Mogilaiah & Reddy, 2005). Similarly, a series of acetic acid derivatives was prepared by condensing compounds with chloroacetic acid, demonstrating the complex chemistry involved in the synthesis of these compounds (Demirbas, 2005).
Biological Applications
1,3,4-Oxadiazoles exhibit significant biological activities, making them a focal point in pharmaceutical research. Some compounds synthesized from 1,3,4-oxadiazoles showed promising antibacterial and antifungal activities, indicating their potential in developing new antimicrobial agents (Fuloria et al., 2009). Additionally, these compounds have shown considerable anticancer properties in various cell lines, further highlighting their importance in medical research (Al-Wahaibi et al., 2021).
Chemical Characterization
The structural characterization and chemical properties of 1,3,4-oxadiazoles are pivotal for understanding their function and potential applications. The title compound, for instance, was characterized by elemental analyses, FT-IR, 1H NMR spectroscopy, and X-ray diffraction, providing a comprehensive understanding of its chemical structure and properties (Aydin et al., 2010).
properties
IUPAC Name |
2-[5-[(E)-2-(2-chloro-3,4-dimethoxyphenyl)ethenyl]-2-oxo-1,3,4-oxadiazol-3-yl]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13ClN2O6/c1-21-9-5-3-8(12(15)13(9)22-2)4-6-10-16-17(7-11(18)19)14(20)23-10/h3-6H,7H2,1-2H3,(H,18,19)/b6-4+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RQBPLLXZMVDMPK-GQCTYLIASA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C=C1)C=CC2=NN(C(=O)O2)CC(=O)O)Cl)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C(=C(C=C1)/C=C/C2=NN(C(=O)O2)CC(=O)O)Cl)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13ClN2O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.71 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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